Cas no 2580186-44-1 (2-{[(Benzyloxy)carbonyl]amino}-3-methylpentanedioic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-3-methylpentanedioic acid
• CAS No: 2580186-44-1
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• CID: 5835701
• PubChem ID: 284202
• Update Time: 2025-06-15

2-{[(Benzyloxy)carbonyl]amino}-3-methylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3-methylpentanedioic acid
• NSC-139978
• EN300-27733209
• NSC139978
• 2580186-44-1
• 2-{[(Benzyloxy)carbonyl]amino}-3-methylpentanedioic acid

• Inchi： 1S/C14H17NO6/c1-9(7-11(16)17)12(13(18)19)15-14(20)21-8-10-5-3-2-4-6-10/h2-6,9,12H,7-8H2,1H3,(H,15,20)(H,16,17)(H,18,19)
• InChI Key： GKALWKZRLGWSKJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)C(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 295.10558726g/mol
• Monoisotopic Mass: 295.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-3-methylpentanedioic acid

Comprehensive Overview of 2-{[(Benzyloxy)carbonyl]amino}-3-methylpentanedioic acid (CAS No. 2580186-44-1)

2-{[(Benzyloxy)carbonyl]amino}-3-methylpentanedioic acid (CAS No. 2580186-44-1) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This compound, often abbreviated as Z-3-methyl-DL-glutamic acid, belongs to the class of N-carbobenzyloxy (Cbz) protected amino acid derivatives. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a methyl-substituted glutamic acid backbone, makes it invaluable in peptide synthesis and drug development. Researchers frequently utilize it as a building block for designing bioactive molecules, particularly in the field of neurological and metabolic disorder therapeutics.

The growing interest in 2-{[(Benzyloxy)carbonyl]amino}-3-methylpentanedioic acid aligns with current trends in precision medicine and targeted drug delivery. As the demand for customized peptide-based therapies surges, this compound’s role in protecting amine groups during solid-phase peptide synthesis (SPPS) has gained prominence. Its stability under acidic conditions and compatibility with Fmoc/t-Bu strategies further enhance its utility. Recent studies highlight its potential in modulating glutamate receptor activity, a hotspot for treating conditions like Alzheimer’s disease and chronic pain.

From a synthetic chemistry perspective, CAS No. 2580186-44-1 exemplifies the convergence of green chemistry principles and high-efficiency coupling reagents. The compound’s carboxylate functionalities enable selective modifications, making it a versatile intermediate for bioconjugation and prodrug design. Industry experts often search for optimized synthetic protocols or alternative protecting groups to improve yield and sustainability—topics frequently discussed in forums like ResearchGate and PubMed.

In analytical applications, 2-{[(Benzyloxy)carbonyl]amino}-3-methylpentanedioic acid serves as a chromatographic reference standard due to its well-defined chiral centers and UV-active benzyl moiety. Laboratories employ advanced techniques like HPLC-MS and NMR spectroscopy to validate its purity, addressing the increasing need for QC-compliant intermediates in GMP environments. Searches for CAS 2580186-44-1 supplier or technical data sheets often reflect these quality-driven requirements.

Beyond its technical merits, this compound’s relevance extends to academic curricula and industrial training programs. Keywords such as "Cbz-protected amino acid applications" or "methylglutamic acid derivatives in drug discovery" frequently appear in educational content, underscoring its interdisciplinary importance. As AI-driven drug discovery accelerates, integrating 2580186-44-1 into machine learning datasets for molecular property prediction has become an emerging trend.

To summarize, 2-{[(Benzyloxy)carbonyl]amino}-3-methylpentanedioic acid (CAS No. 2580186-44-1) represents a critical tool at the intersection of organic synthesis, pharmacology, and analytical science. Its adaptability to evolving research needs—from neuropeptide engineering to sustainable chemistry—ensures its continued prominence in scientific literature and commercial catalogs alike.